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Compound of Interest

Compound Name: Fenhexamid-butyric acid

Cat. No.: B12386996

Essential Guidance for Laboratory Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. This document provides detailed procedures for the safe handling
and disposal of waste containing Fenhexamid and Butyric Acid. As "Fenhexamid-butyric acid"
does not correspond to a readily available Safety Data Sheet (SDS), it is imperative to treat
waste containing these components with the caution required for their individual hazardous
characteristics. All laboratory personnel must adhere to institutional and local regulations for
hazardous waste management.[1][2]

Summary of Chemical Hazards

A thorough understanding of the hazards associated with each component is essential for safe
handling and disposal. The following tables summarize key quantitative data for Fenhexamid

and Butyric Acid.

Table 1: Properties and Hazards of Fenhexamid
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Property Value Reference

Chemical Formula C14H17CI2NO2 [3]

Molecular Weight 302.2 g/mol [3]

Physical State White to off-white powder [31[4]

Melting Point 153 °C [5]

Solubility in Water Moderately soluble [4]

Primary Hazards Toxfc to aquatic life with long- 61171
lasting effects.

Table 2: Properties and Hazards of Butyric Acid

Property Value Reference

Chemical Formula C4H802 [8]

Molecular Weight 88.11 g/mol [8]

Physical State Colorless, oily liquid with a 81[9]
pungent odor.

Boiling Point 162 °C [10]

Flash Point 76.7 °C [8]

pH Acidic [10]
Combustible liquid, causes

Primary Hazards severe skin burns and eye [O1[10][11][12]

damage, harmful if swallowed.

Experimental Protocols: Waste Disposal Procedures

The following step-by-step procedures are critical for the safe disposal of waste containing

Fenhexamid and Butyric Acid. These protocols are based on general best practices for

handling hazardous laboratory waste and should be adapted to comply with your institution's

specific guidelines.[1][13]
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Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: Due to the combined hazards of Fenhexamid (aquatic toxicity)
and Butyric Acid (corrosivity, combustibility), any mixture or reaction product must be handled
as hazardous waste.

e Segregate Waste Streams:

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.[2][13]

o Store waste containing Fenhexamid and Butyric Acid separately from incompatible
materials, such as bases, oxidizing agents, and reducing agents, to prevent violent
reactions.[9][13] Acids should be stored separately from bases, and flammable materials
should be kept away from ignition sources.[13]

Step 2: Container Selection and Labeling

e Choose a Compatible Container:

o Use a container that is chemically resistant to both Fenhexamid and Butyric Acid. A high-
density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is
recommended.[13]

o Ensure the container is in good condition, free from leaks or cracks.[2]
e Properly Label the Container:

o Attach a "Hazardous Waste" label to the container as soon as the first drop of waste is
added.[2]

o The label must include:
» The words "Hazardous Waste".[2]

» The full chemical names of all components (i.e., "Fenhexamid" and "Butyric Acid") and
their approximate concentrations. Do not use abbreviations.[2]
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= The accumulation start date.

» The specific hazards associated with the waste (e.g., "Corrosive," "Combustible,"
"Environmental Hazard").

Step 3: Safe Storage in a Satellite Accumulation Area
(SAA)

o Designate an SAA: Store the waste container in a designated Satellite Accumulation Area
within the laboratory, at or near the point of generation.[1][13]

e Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.[2][13]

o Keep Containers Closed: Always keep the waste container securely capped, except when
adding waste.[13]

e Monitor Accumulation: Do not exceed the maximum allowable volume for an SAA as defined
by your institution and regulatory bodies (typically 55 gallons for hazardous waste or 1 quart
for acutely toxic waste).[1]

Step 4: Arranging for Professional Disposal

o Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in storage for the maximum allowed time (often up to one year for partially filled
containers), contact your institution's Environmental Health and Safety (EHS) department to
arrange for a pickup.[1][2]

e Do Not Dispose Down the Drain: Under no circumstances should waste containing
Fenhexamid or Butyric Acid be poured down the sink. Butyric acid's corrosivity can damage
plumbing, and Fenhexamid is toxic to aquatic organisms.[6][7]

e Do Not Evaporate in a Fume Hood: Evaporation is not an acceptable method of disposal for
hazardous waste.[14]

o Empty Container Disposal: Empty containers that held these chemicals must be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.
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[2] After thorough cleaning and removal of the label, the container may be disposed of as
regular trash, in accordance with institutional policies.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of chemical waste, such as that containing Fenhexamid and Butyric Acid.
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Caption: Workflow for the safe disposal of hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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